Cas no 888967-54-2 (4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-)
888967-54-2 structure
Product Name:4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-
CAS No:888967-54-2
MF:C13H10N2O2
MW:226.230702877045
CID:1938698
PubChem ID:59599470
Update Time:2025-04-21
4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-
- SCHEMBL3163471
- 888967-54-2
- 2-[4-(Hydroxymethyl)phenoxy]-4-pyridinecarbonitrile
- DB-392423
- AKOS010478079
-
- Inchi: 1S/C13H10N2O2/c14-8-11-5-6-15-13(7-11)17-12-3-1-10(9-16)2-4-12/h1-7,16H,9H2
- InChI Key: CWZNODZTUAJQON-UHFFFAOYSA-N
- SMILES: O(C1C=C(C#N)C=CN=1)C1C=CC(CO)=CC=1
Computed Properties
- Exact Mass: 226.074227566Da
- Monoisotopic Mass: 226.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.1Ų
4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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